Cas no 2248283-30-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate
• CAS No: 2248283-30-7
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 6019707
• PubChem ID: 165980608
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate
• EN300-6514401
• 2248283-30-7

• Inchi： 1S/C17H19NO4/c19-15(11-12-7-3-1-2-4-8-12)22-18-16(20)13-9-5-6-10-14(13)17(18)21/h5-6,9-10,12H,1-4,7-8,11H2
• InChI Key： XLLUCRJTTIIQNI-UHFFFAOYSA-N
• SMILES： O(C(CC1CCCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate, identified by the CAS number 2248283-30-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindoles, which are known for their versatile structures and unique chemical properties. The isoindole moiety in this compound contributes to its stability and reactivity, making it a valuable component in synthetic chemistry.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and material science. For instance, researchers have explored the use of isoindole-containing compounds in the development of novel antibiotics and anticancer agents. The cycloheptyl group attached to the acetate portion of this compound adds flexibility and hydrophobicity, which can enhance its bioavailability and pharmacokinetic properties. This makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate a promising candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and esterification. The isoindole ring is formed through a [4+2] cycloaddition reaction, followed by oxidation to introduce the dioxo functionality. The cycloheptyl group is introduced via a Friedel-Crafts alkylation or through more advanced coupling reactions. These methods ensure high yields and purity, which are critical for its application in sensitive fields such as pharmaceuticals.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate has shown potential as a building block for more complex molecules. Its rigid structure and functional groups make it ideal for use in supramolecular chemistry and nanotechnology. Additionally, its ability to form stable complexes with metal ions has led to its exploration in catalysis and sensor development.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dioxo group significantly influences the molecule's electron distribution, enhancing its ability to participate in redox reactions. This understanding has paved the way for its use in energy storage devices and electrochemical sensors.

The environmental impact of synthesizing such compounds is another area of growing interest. Researchers are increasingly focusing on developing sustainable methods to produce isoindole derivatives like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate. Green chemistry approaches, including the use of biocatalysts and solvent-free reactions, are being explored to minimize waste and reduce energy consumption during synthesis.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cycloheptylacetate represents a fascinating example of how structural complexity can lead to functional diversity. With ongoing research into its properties and applications, this compound is poised to play a significant role in advancing both academic research and industrial innovation.